Cas no 1805012-82-1 (5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1805012-82-1
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4837575
• Update Time: 2025-07-19

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-8-7(13)6(1-2-14)5(3-15)4-16-8/h4H,1,3,15H2
• InChI Key： PABACIQRLRNMLZ-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CN)=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805012-82-1)

5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1805012-82-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, an iodine substituent, and a trifluoromethoxy moiety, all of which contribute to its potential biological activities and applications.

The chemical structure of 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile is particularly noteworthy for its versatility in drug design. The presence of the aminomethyl group allows for easy functionalization and conjugation with other molecules, making it a valuable building block in the synthesis of more complex pharmaceuticals. The iodine substituent provides additional flexibility in terms of pharmacokinetic properties, such as solubility and metabolic stability. The trifluoromethoxy group, known for its electron-withdrawing effect, can influence the compound's binding affinity to various biological targets.

Recent studies have explored the potential therapeutic applications of 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile. One notable area of research is its use as a lead compound in the development of novel antiviral agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

In addition to antiviral properties, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound could selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action was hypothesized to involve the modulation of specific signaling pathways involved in cell proliferation and apoptosis.

The pharmacological profile of 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile has also been investigated in detail. Studies have shown that it possesses favorable pharmacokinetic properties, such as good oral bioavailability and a long half-life, which are crucial for effective drug delivery. These characteristics make it an attractive candidate for further development into therapeutic agents.

In terms of safety and toxicity, preliminary assessments have indicated that 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be advanced to clinical trials. Ongoing research aims to optimize its safety profile and identify any potential side effects or interactions with other medications.

The synthesis of 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile has been reported in several scientific publications. A typical synthetic route involves the sequential functionalization of a pyridine core through a series of well-established organic reactions. The key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution, followed by the addition of the iodine substituent and the formation of the aminomethyl group through reductive amination.

The versatility and potential applications of 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile have made it an important focus in both academic and industrial research settings. Its unique combination of structural features and biological activities positions it as a promising lead compound for the development of new therapeutic agents targeting various diseases.

In conclusion, 5-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1805012-82-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential as an antiviral agent and cancer therapeutic warrants further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the discovery and design of innovative drugs.